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For Researchers, Scientists, and Drug Development Professionals

Abstract
AG556, also known as Tyrphostin AG-556, is a selective inhibitor of the Epidermal Growth

Factor Receptor (EGFR) tyrosine kinase. As a member of the tyrphostin family of compounds, it

has been instrumental in the study of signal transduction pathways mediated by EGFR. This

document provides a comprehensive overview of the molecular structure, physicochemical

properties, and biological activities of AG556. Detailed methodologies for key experiments,

including its synthesis, EGFR kinase inhibition assays, and cellular assays for proliferation and

cytokine production, are presented. Furthermore, this guide includes visual representations of

the EGFR signaling pathway and relevant experimental workflows to facilitate a deeper

understanding of its mechanism of action and experimental application.

Molecular Structure and Physicochemical
Properties
AG556 is a synthetic organic compound characterized by a benzylidenemalononitrile core

structure, which is common to many tyrphostin inhibitors. Its chemical and physical properties

are summarized in the tables below.

Table 1: Chemical Identifiers for AG556
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Identifier Value

Chemical Name
(2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-

phenylbutyl)-2-propenamide[1][2]

Synonyms Tyrphostin 56, Tyrphostin AG-556

CAS Number 133550-41-1[1][2][3][4][5]

Molecular Formula C₂₀H₂₀N₂O₃[1][2][4][6][7]

SMILES
O=C(/C(C#N)=C/c1cc(O)c(O)cc1)NCCCCc1ccc

cc1[1][3][8]

InChI Key GWCNJMUSWLTSCW-SFQUDFHCSA-N[1]

Table 2: Physicochemical Properties of AG556
Property Value

Molecular Weight 336.39 g/mol [2][3][4][6][7]

Appearance Crystalline solid[1]

Purity ≥98%[1][4]

Solubility
DMSO: up to 67 mg/mL (199.17 mM)[6][8]DMF:

30 mg/mL[1]Water: Insoluble[8]

Storage
Store as a solid at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.[6][8]

Biological Activity and Mechanism of Action
AG556 is a potent and selective inhibitor of EGFR tyrosine kinase. The binding of a ligand,

such as Epidermal Growth Factor (EGF), to EGFR induces receptor dimerization and

autophosphorylation of specific tyrosine residues in the intracellular domain. This initiates a

cascade of downstream signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and

PI3K-AKT pathways, which are crucial for cell proliferation, survival, and differentiation. AG556
competitively binds to the ATP-binding site of the EGFR kinase domain, thereby preventing

autophosphorylation and subsequent activation of downstream signaling.
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Caption: EGFR Signaling Pathway and Inhibition by AG556.

Table 3: In Vitro and In Vivo Activity of AG556
Assay Target/Model Activity Metric Value

EGFR Kinase Assay EGFR IC₅₀ 1.1 - 5 µM[1][2][8][9]

HER2/ErbB2 Kinase

Assay
HER2/ErbB2 IC₅₀ >500 µM[1][2][10]

Cell Growth Inhibition HER14 Cells IC₅₀ 3 µM[1]

Cell Cycle Arrest Various Cell Lines Effect
Arrest at G1/S

phase[2][3]

Cytokine Production
LPS-stimulated

macrophages
Effect

Blocks TNF-α

production[3][6]

Animal Model

Experimental

Autoimmune

Encephalomyelitis

(EAE) in mice

Dosage
200 µ g/animal per

day[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of AG556 and its application in

key biological assays.

Synthesis of AG556
The synthesis of AG556 is typically achieved through a Knoevenagel condensation reaction.

This involves the reaction of an aromatic aldehyde with a compound containing an active

methylene group, catalyzed by a weak base.

Caption: Synthesis workflow for AG556.

Methodology:

Preparation of N-(4-phenylbutyl)-2-cyanoacetamide: React 4-phenylbutylamine with ethyl

cyanoacetate under appropriate conditions to yield the N-substituted cyanoacetamide. Purify
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the product.

Knoevenagel Condensation:

Dissolve 3,4-dihydroxybenzaldehyde (1 equivalent) and N-(4-phenylbutyl)-2-

cyanoacetamide (1 equivalent) in ethanol.

Add a catalytic amount of piperidine to the solution.

Reflux the mixture for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature to allow for the

precipitation of the product.

Collect the crude AG556 by filtration.

Purification:

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to

obtain pure AG556.

Confirm the structure and purity of the final product using techniques such as NMR

spectroscopy and mass spectrometry.

EGFR Kinase Inhibition Assay
This assay measures the ability of AG556 to inhibit the kinase activity of EGFR in a cell-free

system.

Methodology:

Prepare a reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 5 mM β-

glycerophosphate, 5% glycerol, 0.2 mM DTT).

Add recombinant human EGFR enzyme to the wells of a microtiter plate.
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Add serial dilutions of AG556 (or vehicle control, e.g., DMSO) to the wells and pre-incubate

for 30 minutes at 27°C.

Initiate the kinase reaction by adding a mixture of ATP and a suitable peptide substrate (e.g.,

a poly(Glu, Tyr) peptide).

Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

Stop the reaction and quantify the amount of phosphorylated substrate. This can be done

using various methods, such as ELISA with a phospho-specific antibody or by measuring the

depletion of ATP using a luciferase-based assay (e.g., ADP-Glo™).

Calculate the percentage of inhibition for each concentration of AG556 and determine the

IC₅₀ value by fitting the data to a dose-response curve.

Cell Proliferation Assay
This assay assesses the effect of AG556 on the growth of cancer cell lines that are dependent

on EGFR signaling, such as HER14 cells.

Methodology:

Seed HER14 cells in a 96-well plate at an appropriate density and allow them to adhere

overnight.

Treat the cells with various concentrations of AG556 (typically in a range spanning its IC₅₀

value) or a vehicle control.

Incubate the cells for a period of 48-72 hours.

Assess cell viability using a suitable method, such as the MTT assay, resazurin assay, or by

quantifying ATP levels (e.g., CellTiter-Glo®).

Measure the absorbance or luminescence according to the chosen method.

Calculate the percentage of growth inhibition relative to the vehicle-treated control cells and

determine the GI₅₀ (concentration for 50% growth inhibition).
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TNF-α Production Assay
This assay evaluates the ability of AG556 to suppress the production of the pro-inflammatory

cytokine TNF-α in macrophages stimulated with lipopolysaccharide (LPS).

Methodology:

Culture a macrophage cell line (e.g., RAW 264.7) in a 24-well plate.

Pre-treat the cells with different concentrations of AG556 or vehicle control for 1-2 hours.

Stimulate the cells with LPS (e.g., 100 ng/mL) to induce TNF-α production.

Incubate the cells for 4-6 hours.

Collect the cell culture supernatant.

Measure the concentration of TNF-α in the supernatant using an enzyme-linked

immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

Quantify the reduction in TNF-α production in AG556-treated cells compared to the LPS-only

control.

Cell Cycle Analysis
This protocol is used to determine the effect of AG556 on cell cycle progression.

Methodology:

Culture cells (e.g., a cancer cell line sensitive to EGFR inhibition) in 6-well plates.

Treat the cells with an effective concentration of AG556 (e.g., 10 µM) or vehicle control for

24-48 hours.

Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

Fix the cells in cold 70% ethanol while vortexing gently and store at -20°C for at least 2

hours.
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Wash the fixed cells with PBS to remove the ethanol.

Resuspend the cells in a staining solution containing a DNA-intercalating dye (e.g.,

propidium iodide) and RNase A to prevent staining of double-stranded RNA.

Incubate the cells in the dark at room temperature for 30 minutes.

Analyze the DNA content of the cells by flow cytometry.

Use appropriate software to model the cell cycle distribution and quantify the percentage of

cells in the G0/G1, S, and G2/M phases to identify any cell cycle arrest.

Conclusion
AG556 is a valuable research tool for investigating EGFR-mediated signaling pathways. Its

selectivity for EGFR over other kinases, coupled with its demonstrated efficacy in a range of in

vitro and in vivo models, makes it a cornerstone compound for studies in cancer biology and

inflammation. The experimental protocols provided in this guide offer a framework for the

synthesis and functional characterization of AG556, enabling researchers to effectively utilize

this compound in their studies. Further research may continue to elucidate the full therapeutic

potential of AG556 and similar tyrphostin-based inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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